Cas no 1155855-91-6 (4-[(3-Hydroxypyrrolidin-1-yl)methyl]benzoic acid)

• Product Name: 4-[(3-Hydroxypyrrolidin-1-yl)methyl]benzoic acid
• CAS No: 1155855-91-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5073409
• Update Time: 2025-10-29

4-[(3-Hydroxypyrrolidin-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-hydroxypyrrolidin-1-yl)methyl]benzoic acid
• 4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic acid
• SB31530
• 4-[(3-Hydroxypyrrolidin-1-yl)methyl]benzoic acid

• Inchi： 1S/C12H15NO3/c14-11-5-6-13(8-11)7-9-1-3-10(4-2-9)12(15)16/h1-4,11,14H,5-8H2,(H,15,16)
• InChI Key： CLRWLJGVBPGIRW-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=CC(C(=O)O)=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: -1.5
• Topological Polar Surface Area: 60.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-[(3-Hydroxypyrrolidin-1-yl)methyl]benzoic acid

Comprehensive Overview of 4-[(3-Hydroxypyrrolidin-1-yl)methyl]benzoic acid (CAS No. 1155855-91-6)

4-[(3-Hydroxypyrrolidin-1-yl)methyl]benzoic acid (CAS No. 1155855-91-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a benzoic acid core modified with a 3-hydroxypyrrolidine moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a building block for novel therapeutics targeting metabolic and neurological disorders.

The compound's molecular structure combines aromatic and aliphatic characteristics, enabling interactions with various biological targets. Its hydroxyl group and carboxylic acid functionality enhance solubility and bioavailability, critical factors in drug design. Recent studies highlight its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and personalized therapeutics. These attributes make it a subject of interest for researchers exploring small-molecule inhibitors and bioconjugates.

In the context of green chemistry, 4-[(3-Hydroxypyrrolidin-1-yl)methyl]benzoic acid is also being evaluated for its synthetic efficiency and environmental impact. With growing demand for sustainable pharmaceuticals, this compound's potential for atom-economical synthesis and low-toxicity profiles positions it as a candidate for eco-friendly drug development. These aspects resonate with industry shifts toward green solvents and catalytic processes, addressing user queries about sustainable chemistry practices.

From a commercial perspective, the compound's CAS No. 1155855-91-6 serves as a key identifier for procurement and regulatory compliance. Suppliers often highlight its high purity (>98%) and stability under standard storage conditions, catering to laboratories focused on reproducible results. Frequently searched questions include "How to synthesize 4-[(3-Hydroxypyrrolidin-1-yl)methyl]benzoic acid?" and "What are its spectroscopic properties?"—topics well-documented in recent peer-reviewed journals.

Emerging applications of 4-[(3-Hydroxypyrrolidin-1-yl)methyl]benzoic acid extend to material science, where its derivatives are investigated for polymeric coatings and biodegradable materials. This interdisciplinary relevance aligns with searches for "bio-based materials" and "functionalized aromatics," reflecting broader industrial trends. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its properties, ensuring quality control for end-users.

In summary, 4-[(3-Hydroxypyrrolidin-1-yl)methyl]benzoic acid exemplifies the convergence of medicinal chemistry and sustainable innovation. Its multifaceted utility—from drug intermediates to advanced materials—underscores its value in contemporary research. As scientific inquiries evolve, this compound remains a focal point for addressing challenges in healthcare and environmental sustainability.